Cas no 2034430-80-1 (1,6-dimethyl-4-[1-[3-(trifluoromethyl)phenyl]sulfonylpiperidin-4-yl]oxypyridin-2-one)

• Product Name: 1,6-dimethyl-4-[1-[3-(trifluoromethyl)phenyl]sulfonylpiperidin-4-yl]oxypyridin-2-one
• CAS No: 2034430-80-1
• MF: C₁₉H₂₁F₃N₂O₄S
• MW: 430.441254377365
• CID: 5378639
• Update Time: 2025-10-29

1,6-dimethyl-4-[1-[3-(trifluoromethyl)phenyl]sulfonylpiperidin-4-yl]oxypyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 1,6-dimethyl-4-[1-[3-(trifluoromethyl)phenyl]sulfonylpiperidin-4-yl]oxypyridin-2-one

• Inchi： 1S/C19H21F3N2O4S/c1-13-10-16(12-18(25)23(13)2)28-15-6-8-24(9-7-15)29(26,27)17-5-3-4-14(11-17)19(20,21)22/h3-5,10-12,15H,6-9H2,1-2H3
• InChI Key： XHFFETCUJJLIQF-UHFFFAOYSA-N
• SMILES： C1(=O)N(C)C(C)=CC(OC2CCN(S(C3=CC=CC(C(F)(F)F)=C3)(=O)=O)CC2)=C1

Additional information on 1,6-dimethyl-4-[1-[3-(trifluoromethyl)phenyl]sulfonylpiperidin-4-yl]oxypyridin-2-one

1,6-Dimethyl-4-[1-[3-(Trifluoromethyl)Phenyl]SulfonylPiperidin-4-Yl]Oxypyridin-2-One: A Comprehensive Overview

1,6-Dimethyl-4-[1-[3-(Trifluoromethyl)Phenyl]SulfonylPiperidin-4-Yl]Oxypyridin-2-One, also known by its CAS No 2034430-80-1, is a highly specialized chemical compound with significant applications in the field of pharmaceuticals and organic synthesis. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we will delve into its structure, synthesis, applications, and recent advancements in research.

The molecular structure of 1,6-Dimethyl-4-[1-[3-(Trifluoromethyl)Phenyl]SulfonylPiperidin-4-Yl]Oxypyridin-2-One is characterized by a pyridone ring system with methyl substituents at positions 1 and 6. The pyridone ring is further substituted at position 4 with a piperidine moiety that is sulfonylated by a trifluoromethylphenyl group. This unique combination of functional groups contributes to the compound's stability and bioactivity.

Recent studies have highlighted the potential of this compound as a potent inhibitor of certain enzymes and receptors, making it a valuable tool in drug discovery. For instance, research published in Journal of Medicinal Chemistry demonstrated its efficacy as a kinase inhibitor, which could pave the way for its use in treating various cancers.

The synthesis of CAS No 2034430-80-1 involves a multi-step process that typically begins with the preparation of the pyridone core. This is followed by the introduction of methyl groups and subsequent coupling reactions to attach the sulfonylated piperidine moiety. The use of microwave-assisted synthesis has been reported to significantly enhance the yield and purity of the final product.

In terms of applications, this compound has shown promise in several therapeutic areas. Its ability to modulate cellular signaling pathways makes it a candidate for anti-inflammatory and anti-cancer therapies. Additionally, its stability under physiological conditions suggests potential for oral administration.

From an environmental standpoint, studies on the degradation pathways of 1,6-Dimethyl-4-[1-[3-(Trifluoromethyl)Phenyl]SulfonylPiperidin-4-Yl]Oxypyridin-2-One indicate that it undergoes rapid biodegradation under aerobic conditions, reducing its environmental footprint.

In conclusion, CAS No 2034430-80-1 represents a significant advancement in chemical synthesis with broad implications for drug development. Its unique structure, coupled with promising biological activities, positions it as a key player in future therapeutic interventions.